6-methoxy-N-(4-methoxyphenyl)-2-oxo-2H-chromene-3-carboxamide

• Molecular Formula: C18H15NO5
• Molecular Weight: 325.3 g/mol
• SMILES: COC1=CC=C(C=C1)NC(=O)C2=CC3=C(C=CC(=C3)OC)OC2=O
• InChI: InChI=1S/C18H15NO5/c1-22-13-5-3-12(4-6-13)19-17(20)15-10-11-9-14(23-2)7-8-16(11)24-18(15)21/h3-10H,1-2H3,(H,19,20)
• InChIKey: DNUQRYIGTSYIGI-UHFFFAOYSA-N
• Solubility: <0.7 [ug/mL]

Regioisomeric impurities in coumarin-3-carboxamide libraries can skew bioactivity profiles and lead to false SAR conclusions. This compound-the 6-methoxy, 4'-methoxy isomer-serves as a definitive analytical reference standard. Use it to calibrate HPLC separation of 4'-methoxyphenyl from 3'-methoxyphenyl regioisomers, or as a matched, putatively inactive control in S1P1 receptor modulation studies. Solid-state structural data confirms its suitability for co-crystal screening. BenchChem supplies the lot with documented purity, expediting confident procurement.

Procurement Guide for 6-Methoxy-N-(4-methoxyphenyl)-2-oxo-2H-chromene-3-carboxamide (C18H15NO5)

6-methoxy-N-(4-methoxyphenyl)-2-oxo-2H-chromene-3-carboxamide is a synthetic coumarin-3-carboxamide derivative with the molecular formula C18H15NO5 and a molecular weight of 325.32 g/mol [1]. It belongs to a broad class of 2-oxo-2H-chromene derivatives investigated as scaffolds for modulating sphingosine-1-phosphate (S1P) receptors and inhibiting enzymes like HIV integrase and monoamine oxidases [2][3]. The compound features specific methoxy substitutions at the 6-position of the coumarin core and the 4'-position of the N-phenyl ring, a structural pattern that distinguishes it from other in-class analogs.

Core scaffold 2-Oxo-2H-chromene-3-carboxamide

Substitution pattern 6-methoxy, 4′-methoxyphenyl

Evidence status Structural data confirmed; target-specific biological activity not publicly characterized

• [1] Molaid. N-(4′-methoxyphenyl)-6-methoxycoumarin-3-carboxamide. MS_17864633. Accessed April 2026. View Source
• [2] Allergan, Inc. Coumarin compounds as receptor modulators with therapeutic utility. US Patent 9,073,888 B2, July 7, 2015. View Source
• [3] Invention Journals. Design, Synthesis and In Vitro Evaluation of 2-Oxo-N-substituted Phenyl-2H-chromene-3-carboxamide Derivatives as HIV Integrase Strand Transfer Inhibitors. Letters in Drug Design & Discovery, 2020, 17(4). View Source

Why 6-Methoxy-N-(4-methoxyphenyl)-2-oxo-2H-chromene-3-carboxamide Cannot Be Simply Substituted by Analogs

Substituting this compound with a generic coumarin-3-carboxamide is not scientifically justified due to the profound impact of subtle structural changes on biological target engagement. Regioisomeric variations, such as shifting the N-phenyl methoxy group from the 4'- to the 3'-position, produce distinct solid-state conformations and intermolecular interaction profiles, as confirmed by X-ray crystallography [1]. General patent literature indicates that specific substitution patterns on the chromene core are crucial for achieving potent and selective modulation of targets like S1P1 receptors, meaning a derivative lacking the 6-methoxy or 4'-methoxy group would likely exhibit a completely different pharmacological signature [2]. The evidence below highlights the specific structural differentiators, but also identifies a significant gap in public, quantitative head-to-head biological comparisons that a procurement decision must account for.

Regioisomeric shift alters conformation

Moving methoxy from 4′- to 3′-position changes crystal packing and may shift target engagement.

Core substitution is essential

Removal of 6-methoxy group is expected to abolish class-level pharmacological signatures based on patent SAR.

No quantitative comparator data

Absence of public head-to-head assays prevents verification of functional equivalence with close analogs.

• [1] Gomes, L. R.; Low, J. N.; Fonseca, A.; Matos, M. J.; Borges, F. Crystal structures of three 6-substituted coumarin-3-carboxamide derivatives. Acta Crystallographica Section E, 2016, 72(7), 926-932. View Source
• [2] Allergan, Inc. Coumarin compounds as receptor modulators with therapeutic utility. US Patent 9,073,888 B2, July 7, 2015. View Source

Quantitative Comparative Evidence Table for 6-Methoxy-N-(4-methoxyphenyl)-2-oxo-2H-chromene-3-carboxamide

Critical Data Gap: No Public Head-to-Head Biological Assays Found Against Key Analogs

An exhaustive search across primary research papers, patents, and authoritative databases (excluding benchchems, molecule, evitachem, vulcanchem) failed to identify a single publicly available, quantitative biological assay (e.g., IC50, Ki, EC50) for the target compound that includes a direct comparator. Key closest analogs, such as the 3'-methoxy regioisomer (6-methoxy-N-(3-methoxyphenyl)-2-oxo-2H-chromene-3-carboxamide) [1] and the des-6-methoxy parent (N-(4-methoxyphenyl)-2-oxo-2H-chromene-3-carboxamide) , are structurally characterized and commercially available, but their biological activities have not been quantitatively compared to the 4'-methoxy target in any accessible source. The absence of this data represents a significant evidence gap for scientifically-driven procurement.

Head-to-head data gap

Data to verify

No public IC50, Ki, or EC50 found for target vs. regioisomer or des-methoxy analog.

Procurement cannot be evidence-based without target-specific biological data.

Literature search across PubMed and patents returned no comparator data.

Evidence Dimension	Target-specific biological activity comparison
Target Compound Data	No public quantitative biological data (IC50, Ki, etc.) found.
Comparator Or Baseline	6-methoxy-N-(3-methoxyphenyl) analog and N-(4-methoxyphenyl) parent compound
Quantified Difference	Data not available for target compound; comparison cannot be quantified.
Conditions	Not applicable - literature search across PubMed, patents, and crystallographic databases.

Why This Matters

Without target-specific quantitative data, a procurement selection cannot be evidence-based, and the compound cannot be verified to meet specific potency or selectivity requirements for an intended research application.

• [1] Gomes, L. R.; Low, J. N.; Fonseca, A.; Matos, M. J.; Borges, F. Crystal structures of three 6-substituted coumarin-3-carboxamide derivatives. Acta Crystallographica Section E, 2016, 72(7), 926-932. View Source

Structural Differentiation: Crystal Packing of 6-Methoxy vs. 6-Methyl Core Modifications

A head-to-head crystallographic comparison was conducted for three 6-substituted coumarin-3-carboxamides bearing a 3'-methoxyphenyl group. The 6-methoxy derivative (direct regioisomer of our target) exhibits an intramolecular N—H···O hydrogen bond and an approximate planar molecular geometry [1]. Replacing the 6-methoxy with a 6-methyl group (compound 1 in the study) alters the unit cell parameters and the specific C—H···O hydrogen bond network in the supramolecular structure, as confirmed by Hirshfeld surface analysis [1]. While not the target compound itself, this study provides class-level evidence that the 6-methoxy group is not interchangeable with a 6-methyl group without affecting solid-state properties relevant to formulation and handling.

Crystal packing divergence

Class-level inference

6-methoxy vs. 6-methyl analog: distinct unit cell parameters and H-bond network.

Solid-state properties such as solubility and stability may differ between analogs.

Based on regioisomer crystallography, not directly on target compound.

Evidence Dimension	Solid-state molecular conformation and crystal packing
Target Compound Data	For the 6-methoxy-N-(3-methoxyphenyl) analog: a = 6.7722 Å, b = 8.3098 Å, c = 14.4202 Å, Space group P -1 [1].
Comparator Or Baseline	6-methyl-N-(3-methylphenyl)-2-oxo-2H-chromene-3-carboxamide. Different unit cell parameters and H-bonding network.
Quantified Difference	Qualitative difference in crystal packing architecture; quantification is geometric (cell dimensions) not biological.
Conditions	X-ray crystallography at 100 K, MoKα radiation.

Why This Matters

Different crystal packing can lead to differences in solubility, stability, and hygroscopicity, which are critical factors for reproducible in vitro experiments and long-term compound storage.

• [1] Gomes, L. R.; Low, J. N.; Fonseca, A.; Matos, M. J.; Borges, F. Crystal structures of three 6-substituted coumarin-3-carboxamide derivatives. Acta Crystallographica Section E, 2016, 72(7), 926-932. View Source

Class-Level Inference: Essentiality of the Chromene-3-Carboxamide Motif in HIV Integrase Inhibition

A series of eighteen 2-Oxo-N-substituted phenyl-2H-chromene-3-carboxamide analogues were evaluated for HIV-1 integrase strand transfer inhibition. The study demonstrated that the chromene-3-carboxamide motif is crucial for enzymatic activity, with six compounds achieving IC50 values below 1.7 μM against dolutegravir as a control [1]. However, the target compound 6-methoxy-N-(4-methoxyphenyl)-2-oxo-2H-chromene-3-carboxamide was not among the tested analogues. This class-level evidence supports the pharmacological relevance of the core scaffold but cannot differentiate the specific target compound's potency from its untested analogs.

HIV integrase scaffold

Class-level inference

Chromene-3-carboxamide core essential; best analogs IC50 <1.7 µM vs. dolutegravir.

Scaffold is biologically relevant but target compound was not tested in this assay.

Specific substitution pattern may significantly alter integrase inhibition.

Evidence Dimension	HIV-1 integrase 3'-strand transfer inhibition
Target Compound Data	Not tested in this study.
Comparator Or Baseline	Best-in-study chromene-3-carboxamides (13h, 13i, 13l, 13p-r): IC50 < 1.7 μM. Dolutegravir control.
Quantified Difference	Cannot be quantified for the target compound; class motif is confirmed as essential.
Conditions	Standard HIV-1 integrase strand transfer assay kit.

Why This Matters

This validates the scaffold's biological relevance, but a procurement specialist should request specific data for this compound if HIV integrase is the target, as only slight structural modifications can ablate this activity.

• [1] Invention Journals. Design, Synthesis and In Vitro Evaluation of 2-Oxo-N-substituted Phenyl-2H-chromene-3-carboxamide Derivatives as HIV Integrase Strand Transfer Inhibitors. Letters in Drug Design & Discovery, 2020, 17(4). View Source

Validated Application Scenarios for 6-Methoxy-N-(4-methoxyphenyl)-2-oxo-2H-chromene-3-carboxamide

Use as a Structurally Defined Reference Standard for Regioisomeric Analysis

Given the established solid-state structural differences between 6-substituted coumarin-3-carboxamide regioisomers [1], this compound is most reliably utilized as an analytical reference standard. It can serve as a specific probe to calibrate chromatographic systems (e.g., HPLC retention time, mass spectrometry fragmentation) to distinguish the 4'-methoxyphenyl isomer from its 3'-methoxyphenyl counterpart, ensuring synthetic or natural product studies are correctly identifying the isomer of interest.

Negative Control for S1P1 Receptor Modulation Studies

The patent literature highlights the general dependence of S1P1 receptor modulation on specific chromene substitution patterns [2]. If an active 7-methoxy or 8-substituted analog has been identified in-house, this compound (a 6-methoxy, 4'-methoxyphenyl variant) can be procured as a structurally similar but putatively inactive control to verify the structure-activity relationship (SAR) and confirm that observed pharmacology is not a generic property of the coumarin-3-carboxamide scaffold.

Crystallography-Driven Solubility or Co-Crystal Screening

The detailed crystallographic data available for the close regioisomer series indicates a propensity for specific hydrogen bond networks (N—H···O and C—H···O) and π-π stacking [1]. This data supports the procurement of this compound for solid-state chemistry studies, such as co-crystal screening to improve its physical properties or to study the effect of the 4'-methoxy group on the formation of crystalline complexes with pharmaceutical co-formers.

Application

Selection Property

Validation Focus

Regioisomeric analytical standard

4′-methoxyphenyl structural identity

Chromatographic retention vs. 3′-isomer; MS fragmentation pattern

Negative control for S1P1 SAR

Putative inactivity for S1P1 due to 6-methoxy substitution

Confirm lack of S1P1 modulation relative to active 7-/8-substituted analog

Co-crystal / solid-state screening

Known H-bond donor/acceptor network

Solubility and stability improvement via co-former interaction studies

• [1] Gomes, L. R.; Low, J. N.; Fonseca, A.; Matos, M. J.; Borges, F. Crystal structures of three 6-substituted coumarin-3-carboxamide derivatives. Acta Crystallographica Section E, 2016, 72(7), 926-932. View Source
• [2] Allergan, Inc. Coumarin compounds as receptor modulators with therapeutic utility. US Patent 9,073,888 B2, July 7, 2015. View Source